Cas no 44816-77-5 (N-(2-amino-1-methylethyl)propane-1,2-diamine)
44816-77-5 structure
Product Name:N-(2-amino-1-methylethyl)propane-1,2-diamine
CAS No:44816-77-5
MF:C6H17N3
MW:131.219280958176
CID:929654
PubChem ID:3016427
Update Time:2025-04-19
N-(2-amino-1-methylethyl)propane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-amino-1-methylethyl)propane-1,2-diamine
- 2-N-(2-aminopropyl)propane-1,2-diamine
- SCHEMBL15386
- EINECS 256-165-6
- NS00057493
- N~1~-(1-Aminopropan-2-yl)propane-1,2-diamine
- DTXSID40963281
- ZWSGQNNHVMWSFL-UHFFFAOYSA-N
- 44816-77-5
- AKOS006337513
-
- Inchi: 1S/C6H17N3/c1-5(8)4-9-6(2)3-7/h5-6,9H,3-4,7-8H2,1-2H3
- InChI Key: ZWSGQNNHVMWSFL-UHFFFAOYSA-N
- SMILES: N(CC(C)N)C(C)CN
Computed Properties
- Exact Mass: 131.142247555g/mol
- Monoisotopic Mass: 131.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 64.1Ų
N-(2-amino-1-methylethyl)propane-1,2-diamine Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
44816-77-5 (N-(2-amino-1-methylethyl)propane-1,2-diamine) Related Products
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